Cas no 958852-17-0 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-Quinolinecarboxaldehyde)
958852-17-0 structure
Product Name:4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-Quinolinecarboxaldehyde
CAS No:958852-17-0
MF:C16H18BNO3
MW:283.130024433136
CID:1123186
PubChem ID:86623715
Update Time:2025-04-20
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-Quinolinecarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-Quinolinecarboxaldehyde
- 6-QUINOLINECARBOXALDEHYDE, 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
- 958852-17-0
- SCHEMBL4396762
- FT-0766097
- NLPCXQYXOKJNQV-UHFFFAOYSA-N
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline-6-carbaldehyde
- 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-quinolinecarbaldehyde
- DA-22630
-
- Inchi: 1S/C16H18BNO3/c1-15(2)16(3,4)21-17(20-15)13-7-8-18-14-6-5-11(10-19)9-12(13)14/h5-10H,1-4H3
- InChI Key: NLPCXQYXOKJNQV-UHFFFAOYSA-N
- SMILES: O1B(C2C=CN=C3C=CC(C=O)=CC=23)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 283.1379736g/mol
- Monoisotopic Mass: 283.1379736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.4Ų
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-Quinolinecarboxaldehyde Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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